Cas no 1334172-59-6 (Biotin-Teg-Nh2 Tfa)

• Product Name: Biotin-Teg-Nh2 Tfa
• CAS No: 1334172-59-6
• MF: C₂₀H₃₈N₄O₅S
• MW: 446.60452413559
• CID: 4584657
• PubChem ID: 9981025
• Update Time: 2025-06-08

Biotin-Teg-Nh2 Tfa Chemical and Physical Properties

Names and Identifiers

• Biotin-Teg-Nh2 Tfa
• N-Biotin-tetra(ethylene glycol)-diamine trifluoroacetate
• N-[3-[2-[2-(3-aminopropoxy)ethoxy]ethoxy]propyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide
• BS-30664
• 1334172-59-6
• SCHEMBL4922038
• AKOS030213525

• Inchi： 1S/C20H38N4O5S/c21-7-3-9-27-11-13-29-14-12-28-10-4-8-22-18(25)6-2-1-5-17-19-16(15-30-17)23-20(26)24-19/h16-17,19H,1-15,21H2,(H,22,25)(H2,23,24,26)
• InChI Key： XNGTVIOREZIKAE-UHFFFAOYSA-N
• SMILES： S1CC2C(C1CCCCC(NCCCOCCOCCOCCCN)=O)NC(N2)=O

Computed Properties

• Exact Mass: 446.25629150g/mol
• Monoisotopic Mass: 446.25629150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 149

Additional information on Biotin-Teg-Nh2 Tfa

Professional Introduction to Biotin-Teg-Nh2 Tfa (CAS No. 1334172-59-6)

Biotin-Teg-Nh2 Tfa, with the chemical identifier CAS No. 1334172-59-6, is a specialized compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, featuring a biotin moiety linked to a tetrafluorophenylamine (Tfa) group via a thioether bond, exhibits unique properties that make it highly valuable for various applications, particularly in diagnostic assays and protein labeling.

The biotin component of Biotin-Teg-Nh2 Tfa is a well-known vitamin B7 derivative that possesses remarkable affinity for streptavidin and avidin proteins. This interaction has been extensively exploited in molecular biology and diagnostic techniques, such as Western blotting, enzyme-linked immunosorbent assays (ELISAs), and immunohistochemistry. The thioether linkage provides stability and reactivity, while the tetrafluorophenylamine group enhances solubility and compatibility with various biochemical environments.

Recent advancements in biotechnology have highlighted the utility of Biotin-Teg-Nh2 Tfa in the development of novel diagnostic tools. For instance, researchers have leveraged this compound to create highly sensitive biosensors capable of detecting trace amounts of target analytes. The strong binding affinity of biotin for streptavidin has been harnessed to develop immunoassays with improved specificity and sensitivity, enabling more accurate detection of biomarkers associated with diseases such as cancer and infectious disorders.

In the realm of protein labeling, Biotin-Teg-Nh2 Tfa has been employed to tag proteins for further structural and functional studies. The biotinylation process facilitated by this compound allows researchers to investigate protein-protein interactions, subcellular localization, and post-translational modifications. These insights are crucial for understanding complex biological pathways and developing targeted therapeutic strategies.

The tetrafluorophenylamine (Tfa) group in Biotin-Teg-Nh2 Tfa contributes to the compound's overall stability and reactivity under various conditions. This feature makes it particularly useful in high-throughput screening applications where robustness and reproducibility are essential. Additionally, the enhanced solubility provided by the Tfa group facilitates its use in aqueous-based systems, broadening its applicability in biochemical assays.

Current research is exploring the potential of Biotin-Teg-Nh2 Tfa in therapeutic applications. For example, studies have demonstrated its utility in developing novel drug delivery systems where biotinylation enhances targeting specificity. The ability to conjugate this compound to therapeutic agents has opened up possibilities for site-specific drug delivery, potentially improving treatment efficacy while minimizing side effects.

The synthesis and characterization of Biotin-Teg-Nh2 Tfa have also been refined through recent methodological improvements. Advanced synthetic techniques have enabled the production of high-purity batches, ensuring consistent performance in research applications. Characterization methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structural integrity and chemical properties of the compound.

The versatility of Biotin-Teg-Nh2 Tfa extends beyond diagnostics and protein labeling. It has found utility in the development of fluorescent probes for cellular imaging, where its biotinylation properties facilitate the visualization of biomolecules within living cells. This capability is invaluable for studying dynamic biological processes and understanding disease mechanisms at a molecular level.

In conclusion, Biotin-Teg-Nh2 Tfa (CAS No. 1334172-59-6) represents a significant advancement in biochemical research tools. Its unique combination of biotin affinity, thioether stability, and tetrafluorophenylamine solubility makes it an indispensable reagent for a wide range of applications. As research continues to evolve, the potential uses of this compound are likely to expand further, driving innovation in diagnostics, therapeutics, and fundamental biological studies.